3-(Piperidin-4-yloxy)pyridine dihydrochloride

• IUPAC Name: 3-piperidin-4-yloxypyridine;dihydrochloride
• InChI: InChI=1S/C10H14N2O.2ClH/c1-2-10(8-12-5-1)13-9-3-6-11-7-4-9;;/h1-2,5,8-9,11H,3-4,6-7H2;2*1H
• InChI Key: JWLSUMGJCALZFG-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC2=CN=CC=C2.Cl.Cl
• Molecular Formula: C10H16Cl2N2O
• DSSTOX Substance ID: DTXSID70629383
• Molecular Weight: 251.15 g/mol
• CAS No.: 310880-81-0

Description

3-(Piperidin-4-yloxy)pyridine dihydrochloride is a chemical compound that has garnered attention in various fields of scientific research. This compound is characterized by its unique structure, which includes a piperidine ring attached to a pyridine ring via an oxygen atom. The dihydrochloride form indicates that it is a salt with two hydrochloride ions, enhancing its solubility in water.

Scientific Research Applications

3-(Piperidin-4-yloxy)pyridine dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

Target of Action

Similar compounds such as 2-arylamino-4-(piperidin-4-yloxy)pyrimidines have been reported to target the epidermal growth factor receptor (egfr) t790m/l858r .

Mode of Action

It can be inferred from related compounds that it may interact with its targets through covalent bonding .

Biochemical Pathways

Based on the reported target of similar compounds, it may affect pathways related to egfr signaling .

Result of Action

Similar compounds have been reported to inhibit cell proliferation and promote apoptosis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Piperidin-4-yloxy)pyridine dihydrochloride typically involves the etherification of a piperidine derivative with a pyridine derivative. One common method includes the reaction of 4-hydroxypyridine with 4-chloropiperidine in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the ether bond.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance yield and efficiency. The use of automated reactors and precise control of reaction conditions such as temperature, pressure, and reactant concentrations can lead to a more consistent and scalable production process.

Chemical Reactions Analysis

Types of Reactions

3-(Piperidin-4-yloxy)pyridine dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, converting the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions can occur, where the piperidine or pyridine rings are substituted with different functional groups using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: N-oxides of the piperidine or pyridine rings.

Reduction: Reduced forms of the compound with hydrogenated rings.

Substitution: Various substituted derivatives depending on the reagents used.

Comparison with Similar Compounds

Similar Compounds

• 2-(Piperidin-4-yloxy)pyrimidine dihydrochloride
• 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides
• 1-(4-Fluorobenzyl)piperidin-4-yl

Uniqueness

3-(Piperidin-4-yloxy)pyridine dihydrochloride is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. Its ability to form stable salts with hydrochloride ions enhances its solubility and stability, making it a valuable compound in various research applications.

Synthesis routes and methods

Procedure details

Concentrated HCl (2 mL) was added to 3-(4-piperidinyloxy)pyridine (260 mg, 1.459 mmol), and the resulting solution was concentrated by rotary evaporation. Ethanol was added to the residue and removed by rotary evaporation to dry the product. The procedure was repeated several times until a solid was obtained. The resulting material was recrystallized from 2-propanol. The solids were filtered and dried under vacuum to afford 233 mg (63.7%) of an off-white solid, mp 152-155° C. The compound exhibits a Ki of 592 nM; the effect at muscle sites is 16 percent; and the effect at ganglia sites is 9 percent.